Cas no 591212-99-6 (3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl chloroacetate)

• Product Name: 3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl chloroacetate
• CAS No: 591212-99-6
• MF: C₁₂H₁₃ClN₂O₄S
• MW: 316.760620832443
• MDL: MFCD04083660
• CID: 4715462
• Update Time: 2025-05-20

3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl chloroacetate Chemical and Physical Properties

Names and Identifiers

• 3-[(1,1-DIOXIDO-1,2-BENZISOTHIAZOL-3-YL)AMINO]PROPYL CHLOROACETATE
• 3-[(1,1-dioxido-1,2-benzothiazol-3-yl)amino]propyl chloroacetate
• 3-((1,1-Dioxidobenzo[d]isothiazol-3-yl)amino)propyl 2-chloroacetate
• STK803233
• BBL003418
• R8312
• 3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propyl 2-chloroacetate
• 3-[(1,1-dioxo-1H-1,2-benzisothiazol-3-yl)amino]propyl 2-chloroacetate
• 3-[(1,1-dioxo-1$l^{6},2-ben
• 3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl chloroacetate

• MDL： MFCD04083660
• Inchi： 1S/C12H13ClN2O4S/c13-8-11(16)19-7-3-6-14-12-9-4-1-2-5-10(9)20(17,18)15-12/h1-2,4-5H,3,6-8H2,(H,14,15)
• InChI Key： SHGIOGFWXQKITA-UHFFFAOYSA-N
• SMILES： ClCC(=O)OCCC/N=C1/C2C=CC=CC=2S(N/1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 486
• XLogP3: 1.9
• Topological Polar Surface Area: 93.2

Additional information on 3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl chloroacetate

Introduction to 3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl chloroacetate (CAS No. 591212-99-6) in Modern Chemical Biology

3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl chloroacetate, identified by its CAS number 591212-99-6, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular recognition. The compound’s core structure, featuring a benzisothiazole moiety linked to an amino-propyl chloroacetate side chain, suggests a multifaceted role in biochemical interactions.

The benzisothiazole scaffold is well-documented for its presence in various bioactive molecules, often serving as a pharmacophore in medicinal chemistry. Its ability to engage with biological targets such as enzymes and receptors makes it a valuable component in the design of novel therapeutic agents. In contrast, the amino-propyl chloroacetate moiety introduces a polar and reactive functional group, which can enhance binding affinity and modulate pharmacokinetic profiles. This combination of structural features positions 3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl chloroacetate as a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions involving such complex derivatives. Studies utilizing molecular dynamics simulations and quantum mechanical calculations have begun to unravel the binding mechanisms of benzisothiazole-containing compounds with biological targets. These insights are particularly relevant for designing molecules that exhibit high selectivity and efficacy. The reactivity of the chloroacetate group further allows for post-synthetic modifications, enabling researchers to fine-tune the compound’s properties for specific applications.

In the context of drug development, the versatility of 3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl chloroacetate extends to its potential use as an intermediate in synthesizing more complex pharmacological agents. The benzisothiazole ring can serve as a template for scaffold hopping—a strategy that often leads to novel drug candidates with improved pharmacological profiles. Meanwhile, the chloroacetate functionality can be converted into other bioactive groups through standard chemical transformations, such as hydrolysis or amidation.

Emerging research also highlights the compound’s potential in addressing neurological disorders. The benzisothiazole moiety has been associated with modulating neurotransmitter systems, particularly those involving serotonin and dopamine. Preclinical studies have suggested that derivatives of this class may exhibit neuroprotective or anti-inflammatory effects, making them relevant for conditions such as Alzheimer’s disease or Parkinson’s disease. The additional amino-propyl chloroacetate group could further enhance these effects by improving blood-brain barrier penetration or prolonging systemic availability.

The synthesis of 3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl chloroacetate presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to avoid side products. However, recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on a larger scale. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the benzisothiazole core.

From a regulatory perspective, ensuring the purity and stability of 3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl chloroacetate is crucial for both preclinical and clinical studies. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify its identity and quantify impurities. These methods provide confidence that the compound meets the stringent requirements for pharmaceutical use.

The future directions for research on this compound are promising. Investigators are exploring its interactions with various biological targets using both experimental and computational approaches. Additionally, efforts are underway to develop novel derivatives with enhanced properties through structure-based drug design principles. As our understanding of molecular interactions evolves, compounds like 3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl chloroacetate are expected to play an increasingly important role in advancing therapeutic strategies.